Cas no 88070-23-9 (Benzenamine, 4,4'-dithiobis[2-methyl-)

Benzenamine, 4,4'-dithiobis[2-methyl- structure
88070-23-9 structure
Product Name:Benzenamine, 4,4'-dithiobis[2-methyl-
CAS No:88070-23-9
MF:C14H16N2S2
MW:276.420240402222
CID:646336
PubChem ID:13119775
Update Time:2025-04-19

Benzenamine, 4,4'-dithiobis[2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-amino-3-methylphenyl)disulfanyl]-2-methylaniline
    • DTXSID60519446
    • 4,4'-Disulfanediylbis(2-methylaniline)
    • SCHEMBL11808310
    • 88070-23-9
    • Benzenamine, 4,4'-dithiobis[2-methyl-
    • Inchi: 1S/C14H16N2S2/c1-9-7-11(3-5-13(9)15)17-18-12-4-6-14(16)10(2)8-12/h3-8H,15-16H2,1-2H3
    • InChI Key: RCBDJCNMMCFWNV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C)C=1)N)SC1C=CC(=C(C)C=1)N

Computed Properties

  • Exact Mass: 276.07549087g/mol
  • Monoisotopic Mass: 276.07549087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 103Ų
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